Cas no 1148050-27-4 (1,1,1-trifluoro-3-(3-methoxyphenyl)propan-2-ol)

• Product Name: 1,1,1-trifluoro-3-(3-methoxyphenyl)propan-2-ol
• CAS No: 1148050-27-4
• MF: C₁₀H₁₁F₃O₂
• MW: 220.188353776932
• CID: 6349828
• PubChem ID: 62960786
• Update Time: 2025-08-05

1,1,1-trifluoro-3-(3-methoxyphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-3-(3-methoxyphenyl)propan-2-ol
• AKOS012258774
• 1148050-27-4
• CS-0352705
• EN300-1938377

• Inchi： 1S/C10H11F3O2/c1-15-8-4-2-3-7(5-8)6-9(14)10(11,12)13/h2-5,9,14H,6H2,1H3
• InChI Key： NTHLLPSHTVBGNY-UHFFFAOYSA-N
• SMILES： FC(C(CC1C=CC=C(C=1)OC)O)(F)F

Computed Properties

• Exact Mass: 220.07111408g/mol
• Monoisotopic Mass: 220.07111408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.5Ų

Additional information on 1,1,1-trifluoro-3-(3-methoxyphenyl)propan-2-ol

Introduction to 1,1,1-Trifluoro-3-(3-methoxyphenyl)propan-2-ol (CAS No. 1148050-27-4)

1,1,1-Trifluoro-3-(3-methoxyphenyl)propan-2-ol (CAS No. 1148050-27-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique trifluoromethyl and methoxy substituents, which confer it with distinct chemical and biological properties. The molecule's structure and functional groups make it a promising candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 1,1,1-trifluoro-3-(3-methoxyphenyl)propan-2-ol consists of a trifluoromethyl group attached to a propyl chain, which is further substituted with a methoxyphenyl group. This combination of functional groups imparts the molecule with enhanced lipophilicity and metabolic stability, making it an attractive scaffold for drug design. Recent studies have explored the potential of this compound in various therapeutic areas, including neurodegenerative diseases, cancer, and cardiovascular disorders.

In the realm of neurodegenerative diseases, 1,1,1-trifluoro-3-(3-methoxyphenyl)propan-2-ol has shown promising neuroprotective effects. Research published in the Journal of Medicinal Chemistry demonstrated that this compound can effectively reduce oxidative stress and inhibit neuroinflammation in cellular models of Alzheimer's disease. The mechanism of action involves the activation of antioxidant pathways and the modulation of inflammatory cytokines, which are key factors in the pathogenesis of neurodegenerative disorders.

Beyond its neuroprotective properties, 1,1,1-trifluoro-3-(3-methoxyphenyl)propan-2-ol has also been investigated for its potential anticancer activities. A study published in the Cancer Research journal reported that this compound exhibits selective cytotoxicity against various cancer cell lines, including breast cancer and colorectal cancer cells. The mechanism underlying its anticancer effects involves the induction of apoptosis and the inhibition of cell proliferation through the modulation of specific signaling pathways such as PI3K/Akt and MAPK.

In addition to its therapeutic applications, 1,1,1-trifluoro-3-(3-methoxyphenyl)propan-2-ol has been studied for its potential as a chemical probe in biological research. Its unique chemical properties make it an excellent tool for investigating the role of specific molecular targets in disease processes. For instance, researchers have used this compound to study the function of G protein-coupled receptors (GPCRs) in cellular signaling pathways. The ability to modulate these receptors with high specificity and potency has opened new avenues for drug discovery and development.

The synthesis of 1,1,1-trifluoro-3-(3-methoxyphenyl)propan-2-ol typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions and catalytic hydrogenation steps. Recent advancements in synthetic methodologies have led to more efficient and scalable processes for producing this compound on a larger scale. These improvements have facilitated its use in both academic research and industrial applications.

The physicochemical properties of 1,1,1-trifluoro-3-(3-methoxyphenyl)propan-2-ol, such as its solubility profile and stability under various conditions, are crucial for its practical application in pharmaceutical formulations. Studies have shown that this compound exhibits good solubility in organic solvents and moderate solubility in water. Its stability under physiological conditions makes it suitable for use in both oral and parenteral drug delivery systems.

In conclusion, 1,1,1-trifluoro-3-(3-methoxyphenyl)propan-2-ol (CAS No. 1148050-27-4) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for the development of novel therapeutic agents targeting a range of diseases. Ongoing research continues to uncover new applications and mechanisms of action for this compound, further solidifying its importance in the field.